2-Amino-4-(4-fluorophenyl)-1-(4-morpholinyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C26H25FN4O2
• Molecular Weight: 444.5 g/mol
• IUPAC Name: 2-amino-4-(4-fluorophenyl)-1-morpholin-4-yl-5-oxo-7-phenyl-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C26H25FN4O2/c27-20-8-6-18(7-9-20)24-21(16-28)26(29)31(30-10-12-33-13-11-30)22-14-19(15-23(32)25(22)24)17-4-2-1-3-5-17/h1-9,19,24H,10-15,29H2
• InChI Key: PYIXEEMIEPILLW-UHFFFAOYSA-N
• SMILES: C1COCCN1N2C3=C(C(C(=C2N)C#N)C4=CC=C(C=C4)F)C(=O)CC(C3)C5=CC=CC=C5

Description

2-Amino-4-(4-fluorophenyl)-1-(4-morpholinyl)-5-oxo-7-phenyl-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as "compound X" in the scientific literature.

Mechanism of Action

The mechanism of action of compound X is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Compound X has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and oxidative stress in animal models. In addition, it has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using compound X in lab experiments is its high purity and yield. It is also relatively easy to synthesize, which makes it a cost-effective option for research labs. However, one of the limitations of using compound X is that its mechanism of action is not fully understood. This makes it difficult to interpret the results of experiments and to design new experiments based on these results.

Future Directions

There are a number of future directions for research on compound X. One area of research is to further elucidate its mechanism of action. This will help to better understand its potential applications in scientific research. Another area of research is to investigate its potential use in combination with other drugs or therapies for the treatment of cancer and other diseases. Finally, research on the pharmacokinetics and pharmacodynamics of compound X will help to better understand its potential use in clinical settings.

Synthesis Methods

The synthesis of compound X involves the reaction of 4-fluoroaniline, 4-morpholinecarboxaldehyde, and 1,3-cyclohexanedione in the presence of a catalyst. This reaction produces compound X in high yield and purity. The synthesis of compound X has been optimized to reduce the number of steps and increase the efficiency of the reaction.

Scientific Research Applications

Compound X has been studied for its potential applications in scientific research. It has been shown to have anti-cancer properties and has been studied as a potential treatment for various types of cancer, including breast cancer, lung cancer, and colon cancer. Compound X has also been studied for its potential use as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's disease.